Cas no 1082591-95-4 (3-amino-1-(4-cyclopropanecarbonylpiperazin-1-yl)propan-1-one)

• Product Name: 3-amino-1-(4-cyclopropanecarbonylpiperazin-1-yl)propan-1-one
• CAS No: 1082591-95-4
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 4775179
• Update Time: 2023-11-20

3-amino-1-(4-cyclopropanecarbonylpiperazin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(4-cyclopropanecarbonylpiperazin-1-yl)propan-1-one
• 3-Amino-1-(4-(cyclopropanecarbonyl)piperazin-1-yl)propan-1-one

• Inchi： 1S/C11H19N3O2/c12-4-3-10(15)13-5-7-14(8-6-13)11(16)9-1-2-9/h9H,1-8,12H2
• InChI Key： TWOBSIXTAWQZNA-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)N1CCN(C(CCN)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: -1.6
• Topological Polar Surface Area: 66.6